Cas no 898052-77-2 (1-(4-fluorophenyl)methyl-4-nitro-1H-pyrazole)

1-(4-Fluorophenyl)methyl-4-nitro-1H-pyrazole is a fluorinated pyrazole derivative characterized by its nitro and benzyl substituents, which enhance its reactivity and potential utility in synthetic chemistry. The presence of the 4-fluorophenyl group contributes to increased lipophilicity and electronic modulation, making it a valuable intermediate in pharmaceutical and agrochemical research. The nitro group at the 4-position offers versatility for further functionalization, such as reduction to amines or participation in nucleophilic substitution reactions. This compound is particularly useful in the development of heterocyclic frameworks and bioactive molecules, where its structural features can influence binding affinity and metabolic stability. High purity and well-defined synthesis routes ensure reproducibility for research applications.
1-(4-fluorophenyl)methyl-4-nitro-1H-pyrazole structure
898052-77-2 structure
Product Name:1-(4-fluorophenyl)methyl-4-nitro-1H-pyrazole
CAS No:898052-77-2
MF:C10H8FN3O2
MW:221.187825202942
MDL:MFCD04969922
CID:3059383
PubChem ID:2060884
Update Time:2025-05-28

1-(4-fluorophenyl)methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluoro-benzyl)-4-nitro-1H-pyrazole
    • 1-(4-fluorophenyl)methyl-4-nitro-1H-pyrazole
    • 898052-77-2
    • 1-[(4-fluorophenyl)methyl]-4-nitropyrazole
    • 1-[(4-Fluorophenyl)methyl]-4-nitro-1H-pyrazole
    • AKOS000310268
    • MFCD04969922
    • SCHEMBL21523770
    • BBL038812
    • STK312589
    • 1-[(4-fluorophenyl)methyl]-4-nitro-pyrazole
    • EN300-229640
    • AKOS015922157
    • 1-(4-fluorobenzyl)-4-nitro-1H-pyrazole
    • MDL： MFCD04969922
    • Inchi： 1S/C10H8FN3O2/c11-9-3-1-8(2-4-9)6-13-7-10(5-12-13)14(15)16/h1-5,7H,6H2
    • InChI Key： QJQZITCHBPNXHO-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)CN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 221.06005467Da
  • Monoisotopic Mass: 221.06005467Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 63.6Ų

1-(4-fluorophenyl)methyl-4-nitro-1H-pyrazole Pricemore >>

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abcr
AB422792-10 g
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Enamine
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1-(4-fluorophenyl)methyl-4-nitro-1H-pyrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:898052-77-2)1-(4-fluorophenyl)methyl-4-nitro-1H-pyrazole
Order Number:A1189688
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:10
Price ($):530.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:898052-77-2)1-(4-fluorophenyl)methyl-4-nitro-1H-pyrazole
A1189688
Purity:99%
Quantity:1g
Price ($):530.0
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